Cas no 1261977-12-1 (2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
• CAS No: 1261977-12-1
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• MDL: MFCD18314923
• CID: 1219761
• PubChem ID: 53220675
• Update Time: 2025-06-15

2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
• 3-Hydroxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carbaldehyde
• MFCD18314923
• 1261977-12-1
• 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbaldehyde
• 2-Formyl-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• DTXSID40685390
• 2-FORMYL-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL

• MDL： MFCD18314923
• Inchi： 1S/C17H17NO4S/c19-12-15-4-3-14(11-17(15)20)13-5-7-16(8-6-13)23(21,22)18-9-1-2-10-18/h3-8,11-12,20H,1-2,9-10H2
• InChI Key： BGPRNCDXTQUFOB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C=O)=C(C=2)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.08782920g/mol
• Monoisotopic Mass: 331.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde

Recent Advances in the Study of 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde (CAS: 1261977-12-1)

The compound 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde (CAS: 1261977-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde, which make it a promising candidate for targeting specific biological pathways. The compound's aldehyde and sulfonyl functional groups are believed to play a critical role in its interaction with various enzymes and receptors, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy as an inhibitor of protein kinases involved in cancer cell proliferation. The study reported that 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde exhibited selective inhibition against certain kinase isoforms, with IC50 values in the low micromolar range. These results suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory activity, recent research has explored the compound's role in modulating oxidative stress and inflammation. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde could effectively scavenge reactive oxygen species (ROS) and reduce pro-inflammatory cytokine production in cellular models. These findings open new avenues for its application in treating inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders.

The synthesis and optimization of 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde have also been a focus of recent investigations. A team of researchers from the University of Cambridge developed an efficient, scalable synthetic route for this compound, as detailed in a 2023 publication in Organic Process Research & Development. The new method employs a palladium-catalyzed coupling reaction, significantly improving yield and purity compared to traditional approaches. This advancement is expected to facilitate further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde. Pharmacokinetic studies have indicated limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, comprehensive toxicity profiling is required to ensure its safety profile meets regulatory standards for human use.

In conclusion, 2-hydroxy-4-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde represents a compelling case study in modern drug discovery, showcasing how structural optimization and mechanistic understanding can converge to create potential therapeutic candidates. The compound's multifaceted biological activities and recent synthetic advancements position it as a valuable tool for both basic research and applied medicinal chemistry. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted drug design.